ethyl 5-bromo-1-(cyanomethyl)-1H-indole-2-carboxylate

• Molecular Formula: C13H11BrN2O2
• Molecular Weight: 307.14 g/mol
• IUPAC Name: ethyl 5-bromo-1-(cyanomethyl)indole-2-carboxylate
• InChI: InChI=1S/C13H11BrN2O2/c1-2-18-13(17)12-8-9-7-10(14)3-4-11(9)16(12)6-5-15/h3-4,7-8H,2,6H2,1H3
• InChI Key: KKRALFOTPOOJLZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(N1CC#N)C=CC(=C2)Br

Description

Ethyl 5-bromo-1-(cyanomethyl)-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C13H11BrN2O2 and its molecular weight is 307.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-2 (11.2 g, 44.4 mmol) in DMF (400 mL) was treated with NaH (3.2 g of 60% dispersion in oil, 66.6 mmol) for 0.5 hour and then chloroacetonitrile (Aldrich, 5.6 mL, 88.8 mmol) was added and the reaction was stirred overnight. The solvent was removed in vacuo and the residue was partitioned between water and EtOAc. The water layer was extracted with EtOAc, the organic layers were combined, washed with water, brine, dried with MgSO4, filtered and evaporated to give 2-3 as a brown solid.